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Compound of Interest

Compound Name: Ferrous tartrate

Cat. No.: B3425330

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the crystal structure of
ferrous tartrate compounds. By examining crystallographic data and synthesis methodologies
from key scientific literature, this document serves as a critical resource for professionals in
research, science, and drug development. The precise atomic arrangement and intermolecular
interactions detailed herein are fundamental to understanding the physicochemical properties
and potential applications of these compounds.

Synthesis of Ferrous Tartrate Crystals

The successful synthesis of high-quality single crystals is a prerequisite for accurate crystal
structure determination. For ferrous tartrate, a commonly employed and effective method is
the gel growth technique, specifically using a silica gel medium. This method is particularly
advantageous for compounds like ferrous tartrate which exhibit low solubility in water and may
decompose at elevated temperatures, precluding melt growth or solvent evaporation
techniques.[1]

Experimental Protocol: Gel Growth Synthesis of Ferrous
Tartrate Hemi-pentahydrate

A single diffusion method within a test tube is a well-documented procedure for growing single
crystals of iron(ll) tartrate hemi-pentahydrate (FeCaH40s:-2.5H20).[2][3]
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Materials and Reagents:

Iron(ll) Sulfate (FeSOa)
L-Tartaric Acid (CaHeOs)
Sodium Metasilicate (Na2SiOs-9H20)

Distilled Water

Procedure:

Gel Preparation: A solution of sodium metasilicate is carefully titrated with a solution of
tartaric acid to achieve a specific pH. This mixture is then transferred to glass test tubes and
left undisturbed to allow for the setting of the silica gel.

Reactant Addition: Once the gel has solidified, an aqueous solution of iron(ll) sulfate is gently
layered on top of the gel.

Crystal Growth: The test tubes are sealed and stored at a constant, ambient temperature.
Over a period of several weeks to months, the iron(ll) sulfate solution will slowly diffuse into
the gel matrix. As the Fe2* ions encounter the tartrate ions within the gel, the reaction to form
ferrous tartrate occurs at a slow rate, facilitating the growth of well-defined single crystals.
The expected chemical reaction is: FeSO4 + CaHeOs — FeCaH4Os + H2SO4[1]

Harvesting: The resulting crystals can be carefully harvested from the gel for subsequent
analysis.

A variation of this method involves a wet chemical technique for the synthesis of ferrous

tartrate nanoparticles. This procedure utilizes iron(ll) sulfate, tartaric acid, and sodium

metasilicate, with the addition of a surfactant such as Triton X-100 to control particle size.[4]

Crystallographic Analysis of Ferrous Tartrate

The definitive determination of the three-dimensional atomic arrangement in ferrous tartrate is

achieved through single-crystal X-ray diffraction.
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Experimental Protocol: Single-Crystal X-ray Diffraction

o Crystal Selection: A suitable single crystal, free of significant defects, is carefully selected
and mounted on a goniometer head.

o Data Collection: The crystal is placed in a diffractometer and irradiated with a monochromatic
X-ray beam. The diffraction pattern is recorded as the crystal is rotated.

o Structure Solution and Refinement: The collected diffraction data is processed to determine
the unit cell dimensions and space group. The atomic positions are then determined using
direct methods or Patterson synthesis, followed by refinement using least-squares methods.

The Crystal Structure of Ferrous Tartrate Hemi-
pentahydrate

Single-crystal X-ray diffraction studies have revealed that iron(ll) tartrate hemi-pentahydrate
(FeCaH40e6-2.5H20) crystallizes in the orthorhombic system with the space group P212121.[2][3]
[5] This non-centrosymmetric space group is consistent with the chiral nature of the tartrate
ligand.

Crystallographic Data

The fundamental crystallographic parameters for ferrous tartrate hemi-pentahydrate are
summarized in the table below.

Parameter Value Reference
Crystal System Orthorhombic [2][3][5]
Space Group P212121 [21[31[5]

a 7.8578(3) A [5]

b 11.0988(5) A [5]

c 18.0529(8) A [5]

Coordination Environment and Molecular Structure
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The crystal structure is characterized by slightly distorted FeOs octahedra.[2][5] Each iron(ll)
ion is coordinated to six oxygen atoms. Five of these oxygen atoms originate from three distinct
tartrate molecules, and the sixth coordination site is occupied by an oxygen atom from a water
molecule.[2] This coordination scheme results in the formation of CaH4Oes—Fe—C4H40se chains
linked by Fe—O bonds.[2][5]

The Fe-O bond lengths in the coordination sphere are presented in the following table.

Bond Bond Length (A) Reference

Fe-O 2.060(2) - 2.188(2) [2]

The overall three-dimensional structure is further stabilized by an extensive network of O—H---O
hydrogen bonds between adjacent molecules.[2][5]

Visualizing the Synthesis and Structure

To further elucidate the experimental workflow and the fundamental structural relationships in
ferrous tartrate, the following diagrams are provided.
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Fig. 1: Experimental workflow for the synthesis and crystallographic analysis of ferrous
tartrate.
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Fig. 2: Logical relationships in the crystal structure of ferrous tartrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3425330#crystal-structure-of-ferrous-tartrate-
compounds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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